Cas no 116049-57-1 (2-Acetamido-4-fluoro-1,3,6-tri-O-acetyl-2,4-dideoxy-D-glucopyranose)

• Product Name: 2-Acetamido-4-fluoro-1,3,6-tri-O-acetyl-2,4-dideoxy-D-glucopyranose
• CAS No: 116049-57-1
• Molecular Formula: C₈H₁₄NO₅F
• Molecular Weight: 223.19886
• CID: 136474
• PubChem ID: 9819740

2-Acetamido-4-fluoro-1,3,6-tri-O-acetyl-2,4-dideoxy-D-glucopyranose Properties

Names and Identifiers

• N-((3R,4R,5S,6R)-5-Fluoro-2,4-dihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-3-yl)acetamide
• 2-Acetamido-4-fluoro-1,3,6-tri-O-acetyl-2,4-dideoxy-D-glucopyranose
• 2-Acetamido-2,4-dideoxy-4-fluoro-D-glucopyranose
• D-Glucopyranose,2-(acetylamino)-2,4-dideoxy-4-fluoro-, 1,3,6-triacetate
• [(2R,3S,4R,5R)-5-acetamido-4,6-diacetyloxy-3-fluorooxan-2-yl]methyl acetate
• 2-ACETAMIDO-1,3,6-TRI-O-ACETYL-2,4-DIDEOXY-4-FLUORO-D-GLUCOPYRANOSE
• 2-(AcetylaMino)-2,4-dideoxy-4-fluoro-D-glucopyranose 1,3,6-Triacetate
• DTXSID70431322
• D-Glucopyranose, 2-(acetylamino)-2,4-dideoxy-4-fluoro-, 1,3,6-triacetate
• AUCRVLBGFFSCPW-LSGALXMHSA-N
• W-200892
• [(2R,3S,4R,5R)-4,6-BIS(ACETYLOXY)-5-ACETAMIDO-3-FLUOROOXAN-2-YL]METHYL ACETATE
• SCHEMBL912857
• AKOS025294128
• D-Glucopyranose,2-(acetylamino)-2,4-dideoxy-4-fluoro-,1,3,6-triacetate
• G78682
• 116049-57-1

• InChIKey： AUCRVLBGFFSCPW-LSGALXMHSA-N
• Inchi： InChI=1S/C14H20FNO8/c1-6(17)16-12-13(22-8(3)19)11(15)10(5-21-7(2)18)24-14(12)23-9(4)20/h10-14H,5H2,1-4H3,(H,16,17)/t10-,11-,12-,13+,14?/m1/s1
• SMILES： F[C@@H]1[C@@H](COC(C)=O)OC([C@@H]([C@H]1OC(C)=O)NC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 349.11700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 8
• Monoisotopic Mass: 349.11729476g/mol
• Heavy Atom Count: 24
• Complexity: 511
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.4
• Topological Polar Surface Area: 117Ų

Experimental Properties

• LogP: 0.00290
• PSA: 117.23000
• Refractive Index: 1.476
• Boiling Point: 488.993 °C at 760 mmHg
• Flash Point: 249.534 °C
• Density: 1.298